1-(7-Bromo-9h-fluoren-2-yl)ethanone
Overview
Description
Molecular Structure Analysis
The molecular structure of compounds similar to 1-(7-Bromo-9h-fluoren-2-yl)ethanone has been extensively studied using various computational methods. For instance, the optimized molecular structure and vibrational frequencies of a related compound, 1-[5-(4-Bromophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone, were investigated using Gaussian09 software. Theoretical calculations such as HF/6-31G(d), B3LYP/6-31G, and B3LYP/6-311++G(d,p) were employed, with the B3LYP/6-311++G(d,p) results aligning well with experimental infrared bands. The geometrical parameters of the molecule were consistent with X-ray diffraction (XRD) data, indicating the reliability of the computational methods in predicting molecular structures .
Synthesis Analysis
Synthesis of bromo-fluorene derivatives can involve multiple steps and aims to achieve high purity and enantiomeric excess. A related synthesis process for enantiomerically pure 1-(5-bromo-2-chlorophenyl)-1-(4-ethoxyphenyl)ethane was developed through a 7-step procedure starting from a methanone precursor. The key step involved the resolution of an acetic acid derivative by crystallization, leading to optically pure enantiomers. The absolute configurations of the products were confirmed by single-crystal X-ray diffraction, demonstrating the procedure's effectiveness in producing high-purity enantiomers with confirmed configurations .
Chemical Reactions Analysis
The reactivity of bromo-fluorene derivatives can be influenced by substituents on the fluorene ring. A study on 7-substituted 9H-fluorenacyl bromides, which are structurally related to 1-(7-Bromo-9h-fluoren-2-yl)ethanone, showed that the spectral properties and reactivity of these compounds could be correlated with Hammett substituent constants. The substituent effects were assessed through statistical analyses of spectral data, indicating that different substituents can significantly impact the chemical behavior of these molecules .
Physical and Chemical Properties Analysis
The physical and chemical properties of bromo-fluorene derivatives are often characterized by their spectroscopic data. For example, the synthesis of 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone involved a halogen-exchange reaction, and the product's purity was confirmed by its physical constants and spectroscopic data. The compound was also tested for photolytic stability in different solvents, showing no photolytic phenomena, which suggests that it could serve as an effective chemical protective group .
Scientific Research Applications
Spectroscopic Studies
A study by Thirunarayanan (2013) explored the properties of 2-bromo-1-(2-substituted 9H-fluorene-7-yl)ethanones, closely related to 1-(7-Bromo-9h-fluoren-2-yl)ethanone. The research focused on the spectral group frequencies and their correlations with Hammett substituent constants, providing insights into the effects of substituents on these ethanones (Thirunarayanan, 2013).
Fluorescence and Sensor Applications
Han et al. (2020) synthesized compounds including 1-(7-Bromo-9h-fluoren-2-yl)ethanone derivatives for use as fluorescent sensors. They demonstrated the potential of these compounds in detecting nitro compounds, metal cations, and amino acids, highlighting their application in sensitive and selective environmental and biological sensing (Han et al., 2020).
Synthetic Chemistry
In the field of synthetic chemistry, compounds like 1-(7-Bromo-9h-fluoren-2-yl)ethanone play a crucial role. For example, Xu et al. (2005) conducted a study involving the synthesis of a compound using a similar structure, showcasing the importance of such compounds in the development of new chemical entities and intermediates (Xu et al., 2005).
Material Science
In material science, the unique properties of 1-(7-Bromo-9h-fluoren-2-yl)ethanone derivatives are exploited for various applications. The study by Hussein et al. (2019) illustrates the use of these compounds in the creation of environmentally sensitive fluorophores, which can be used in a range of material science applications, including the development of new types of sensors and optical materials (Hussein et al., 2019).
Safety And Hazards
properties
IUPAC Name |
1-(7-bromo-9H-fluoren-2-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrO/c1-9(17)10-2-4-14-11(6-10)7-12-8-13(16)3-5-15(12)14/h2-6,8H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHWBLOWMPKTMRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(C=C1)C3=C(C2)C=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10955714 | |
Record name | 1-(7-Bromo-9H-fluoren-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10955714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(7-Bromo-9h-fluoren-2-yl)ethanone | |
CAS RN |
34172-50-4 | |
Record name | NSC113305 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=113305 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(7-Bromo-9H-fluoren-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10955714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Acetyl-7-bromofluorene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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